Cas no 1025568-98-2 ((2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile)

• Product Name: (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile
• CAS No: 1025568-98-2
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• MDL: MFCD00245017
• CID: 4568479
• Update Time: 2025-06-25

(2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3-anilino-3-hydroxy-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile

• MDL： MFCD00245017
• Inchi： 1S/C16H14N2O3S/c1-12-7-9-14(10-8-12)22(20,21)15(11-17)16(19)18-13-5-3-2-4-6-13/h2-10,18-19H,1H3/b16-15-
• InChI Key： PBQZHHUHHNCEDE-NXVVXOECSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(C)C=C1)(=O)=O)=C(\NC1=CC=CC=C1)/O

Computed Properties

• Exact Mass: 314.072513g/mol
• Monoisotopic Mass: 314.072513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 314.4g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 98.6Ų

Additional information on (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile

Introduction to (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile (CAS No. 1025568-98-2)

Compound (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile, identified by the CAS number 1025568-98-2, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit remarkable structural complexity, which makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile features a conjugated system comprising a nitrile group, an amine moiety, and a hydroxyl group, all integrated with a phenyl ring and a sulfonyl substituent. This arrangement not only contributes to its unique electronic properties but also opens up diverse possibilities for interactions with biological targets. The presence of multiple functional groups allows for versatile chemical modifications, making it an attractive scaffold for drug discovery and development.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways by targeting specific enzymes or receptors. The structural features of (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile suggest that it may have the potential to interact with proteins involved in various metabolic and signaling processes. For instance, the amine and hydroxyl groups could facilitate hydrogen bonding interactions, while the nitrile group can engage in polar interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of a sulfonyl group and a phenyl ring provides a unique pharmacophore that could be optimized for enhanced binding affinity and selectivity. This makes (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile contribute to this diversity by introducing novel structural motifs that may not be present in existing drug candidates. This can be particularly valuable in addressing resistant pathogens or diseases where existing treatments have shown limitations.

The synthesis of (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile presents both challenges and opportunities for synthetic chemists. The conjugated system requires careful control during synthesis to ensure optimal yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to construct the desired molecular framework efficiently.

In addition to its pharmaceutical potential, this compound has also garnered attention for its applications in materials science and chemical biology. The unique electronic properties of its structure make it suitable for use as a building block in the design of advanced materials with specific functionalities. Furthermore, its ability to interact with biological molecules could provide insights into cellular processes and pathways, contributing to our understanding of disease mechanisms.

The future prospects for (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile are vast and multifaceted. Ongoing research is focused on optimizing its chemical properties through structural modifications to enhance its bioactivity and pharmacokinetic profiles. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential to fully realize its potential as a therapeutic agent.

In conclusion, compound (2Z)-3-hydroxy-2-(4-methylbenzenesulfonyl)-3-(phenylamino)prop-2-enenitrile (CAS No. 1025568-98-2) represents an exciting opportunity for innovation in drug discovery and beyond. Its complex structure and diverse functional groups make it a versatile molecule with applications spanning pharmaceuticals, materials science, and chemical biology. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to scientific advancement.